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Compound of Interest

Compound Name:
9- 4-DIETHYLAMINO-2-

(OCTADECYLOXY)-

CAS No.: 157650-42-5

Cat. No.: B1146560

Get Quote

Core Directive & Mechanism
Lipid droplets (LDs) are dynamic organelles central to energy storage and metabolic diseases.

Traditional probes like Nile Red often suffer from poor retention after fixation or non-specific

membrane staining. The Octadecyloxy-Nile Red derivative (hereafter referred to as NR-C18)

addresses these limitations.

Mechanism of Action
Solvatochromism: Like its parent compound Nile Red, NR-C18 is environmentally sensitive.

In polar environments (cytosol), fluorescence is quenched. In non-polar environments

(neutral lipids), it fluoresces intensely.

C18 Anchor: The octadecyloxy chain (C18) acts as a hydrophobic anchor, partitioning

irreversibly into the neutral lipid core (triacylglycerols/steryl esters) of the LD. This prevents

dye leakage during wash steps or mild fixation, a common failure point with standard Nile

Red.
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Spectral Switching:

Yellow-Gold Emission (Ex 488 nm / Em 530-580 nm): Highly specific for neutral lipids (LD

core).

Red Emission (Ex 561 nm / Em >600 nm): Detects phospholipids (membranes) and

amphipathic lipids.

Materials & Reagents
Reagents

Reagent Specification Storage

NR-C18 Probe

9-diethylamino-2-

(octadecyloxy)-

benzo[a]phenoxazin-5-one

-20°C, Desiccated, Dark

DMSO Anhydrous, Cell Culture Grade RT

HBSS/PBS
pH 7.4, with Ca2+/Mg2+ (for

live imaging)
4°C

Paraformaldehyde (PFA) 4% in PBS (freshly prepared) -20°C (aliquots)

Hoechst 33342
Nuclear Counterstain (10

mg/mL stock)
-20°C

Equipment
Fluorescence Microscope: Confocal (preferred) or Widefield.

Filters:

Channel 1 (LDs): FITC/GFP settings (Ex 488 nm, Em 500–550 nm).

Channel 2 (Membranes/Polar Lipids): TRITC/Cy3 settings (Ex 561 nm, Em 590–650 nm).

Experimental Protocol
A. Stock Solution Preparation
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Dissolve: Reconstitute 1 mg of NR-C18 in anhydrous DMSO to a concentration of 1 mM.

Calculation: If MW ≈ 550 g/mol , 1 mg in ~1.8 mL DMSO.

Aliquot: Dispense into 10 µL aliquots in amber tubes.

Store: Store at -20°C. Avoid repeated freeze-thaw cycles.

B. Live Cell Labeling Workflow
Best for dynamic studies (lipolysis, LD biogenesis).

Seed Cells: Culture cells on glass-bottom dishes (e.g., MatTek) to 60-70% confluency.

Prepare Staining Solution: Dilute the 1 mM DMSO stock 1:1000 in pre-warmed HBSS/PBS

to a final concentration of 1 µM.

Optimization: Test range 100 nM – 1 µM.

Note: Vortex vigorously to disperse the hydrophobic dye.

Incubate: Replace culture medium with Staining Solution. Incubate for 15–30 minutes at

37°C/5% CO2.

Optional: Add Hoechst 33342 (1 µg/mL) during the last 10 minutes for nuclear

counterstaining.

Wash: Aspirate Staining Solution and wash 2x with warm HBSS.

Critical: Do not use detergents (Triton X-100) as they will strip the lipids.

Image: Image immediately in warm HBSS or Phenol Red-free medium.

C. Fixation-Compatible Protocol
Unique advantage of the Octadecyloxy derivative over standard Nile Red.

Fixation: Fix cells with 4% PFA in PBS for 15 minutes at Room Temperature (RT).
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Warning: Avoid methanol or acetone fixation, as these organic solvents dissolve lipid

droplets.

Wash: Rinse 3x with PBS (5 min each).

Permeabilization (Optional but Risky): If antibody co-staining is required, use 0.1% Saponin

or Digitonin (mild permeabilization). Avoid Triton X-100.

Staining: Apply 1 µM NR-C18 in PBS for 30 minutes at RT in the dark.

Wash: Rinse 3x with PBS to remove background.

Mount: Mount in an aqueous, non-hardening mounting medium (e.g., Fluoromount-G).

Note: Glycerol-based mounting media can sometimes extract the dye; image within 24

hours.

Visualization & Data Analysis
Mechanism Diagram (Graphviz)
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Caption: Solvatochromic partitioning mechanism of NR-C18. The C18 chain drives

accumulation in the neutral lipid core, shifting emission to yellow-gold.

Imaging Settings & Interpretation
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Channel Excitation Emission Target Interpretation

Gold (LDs) 488 nm 500–550 nm
Neutral Lipids

(TAG)

Primary LD

Signal. Use for

quantification of

LD number and

size.

Red (Polar) 561 nm 590–650 nm Phospholipids

Membrane

context. Can be

used to segment

cell boundaries.

Quantification Strategy
Thresholding: Use the 488 nm channel. Apply an adaptive threshold (e.g., Otsu) to segment

bright droplets.

Watershed: Apply a watershed algorithm to separate clustered droplets.

Metrics: Measure Area, Mean Intensity, and Feret's Diameter.

Troubleshooting & Validation
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Issue Probable Cause Solution

High Background Dye aggregates in medium

Filter stock solution (0.2 µm) or

vortex vigorously. Reduce

concentration to 100 nM.

Loss of Signal (Fixed) Lipid extraction by fixative
Ensure 4% PFA is used. Do

NOT use Methanol/Acetone.

Rapid Photobleaching Oxidative damage

Use low laser power (1-2%).

Limit exposure time. Use

antioxidants in live imaging

medium.

No Staining Dye precipitation

Check stock for precipitation.

Ensure cells are metabolically

active (if live).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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